N-(2-hydroxy-2-methyl-3-(methylthio)propyl)pent-4-enamide
Description
N-(2-hydroxy-2-methyl-3-(methylthio)propyl)pent-4-enamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Scientific Research Applications
Electrochemical Sensing
This compound has potential applications in the development of electrochemical sensors. Similar to other Schiff base ligands, it could be used to detect specific analytes due to its ability to coordinate with metal ions and form complexes . These complexes can be utilized in modified electrodes for the detection of substances like phenolic compounds, which are important in environmental monitoring and food safety.
Biological Activity
Schiff base ligands, which share structural similarities with the compound , have been studied for their biological activities. They have shown promise in areas such as antibacterial, antifungal, and antitumor applications . The compound could be explored for its efficacy in these fields, potentially leading to new treatments or therapeutic agents.
Pharmaceutical Applications
The structural framework of this compound suggests it could be useful in pharmaceutical research. Schiff bases are known to form chelating agents with copper ions, which have been used in various pharmaceutical applications . Research into this compound could yield new insights into drug design and development.
Catalysis
Compounds like “N-(2-hydroxy-2-methyl-3-(methylthio)propyl)pent-4-enamide” can act as ligands in catalytic processes. Their ability to form stable complexes with metals can be harnessed in catalysis, potentially improving the efficiency of chemical reactions . This could have significant implications in industrial chemistry and materials science.
Material Science
The compound’s potential to form nano-sized complexes suggests applications in material science. These nano-complexes can be used in the creation of new materials with unique properties, such as enhanced electrical conductivity or specific optical characteristics .
Analytical Chemistry
In analytical chemistry, the compound could be used to develop new methods for substance identification and quantification. Its ability to form complexes with metals can be leveraged in spectroscopic analysis, aiding in the detection and measurement of various chemical species .
properties
IUPAC Name |
N-(2-hydroxy-2-methyl-3-methylsulfanylpropyl)pent-4-enamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2S/c1-4-5-6-9(12)11-7-10(2,13)8-14-3/h4,13H,1,5-8H2,2-3H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CYAZAUJRVNHSNC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)CCC=C)(CSC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-hydroxy-2-methyl-3-(methylthio)propyl)pent-4-enamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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